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Compound of Interest

Compound Name: Benzamide, 4-bromo-3-ethyl-

Cat. No.: B15092796 Get Quote

For Immediate Release

This technical guide delves into the available scientific information surrounding the chemical

compound Benzamide, 4-bromo-3-ethyl-. Due to the limited direct research on this specific

molecule, this paper provides a comprehensive analysis based on its predicted synthetic

pathways, and the known properties and biological activities of structurally similar compounds.

This guide is intended for researchers, scientists, and professionals in the field of drug

development and medicinal chemistry.

Introduction and Background
Benzamide and its derivatives are a well-established class of compounds with a broad

spectrum of biological activities. They are integral scaffolds in the development of

pharmaceuticals, agrochemicals, and other specialty chemicals. The specific substitution

pattern of a halogen and an alkyl group on the benzamide ring, as seen in 4-bromo-3-

ethylbenzamide, can significantly influence its physicochemical properties and biological

interactions. While "Benzamide, 4-bromo-3-ethyl-" itself is not extensively documented in

public scientific literature, an examination of its close analogs provides valuable insights into its

potential discovery, synthesis, and applications.

Physicochemical Properties (Predicted and Analog-
Based)
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Quantitative data for 4-bromo-3-ethylbenzamide is not readily available. The following table

summarizes key physicochemical properties of its immediate precursor, 4-bromo-3-

ethylbenzoic acid, and a closely related analog, 4-bromo-3-methylbenzamide, to provide an

estimated profile.

Property
4-bromo-3-ethylbenzoic
acid

4-bromo-3-
methylbenzamide

Molecular Formula C₉H₉BrO₂[1] C₈H₈BrNO[2]

Molecular Weight 229.07 g/mol [1] 214.06 g/mol [3]

CAS Number 741698-92-0[1] 170229-98-8[2]

Appearance Not specified White crystals or powder[2]

Melting Point Not specified 212-216 °C[4]

Assay (Purity) Not specified ≥98.5% (GC)[2]

Proposed Synthesis and Experimental Protocols
The synthesis of 4-bromo-3-ethylbenzamide can be logically inferred from established

methodologies for similar compounds. A plausible two-step synthesis is outlined below, starting

from a commercially available precursor.

Logical Synthesis Pathway
The proposed synthesis involves the bromination of 3-ethylbenzoic acid to form the key

intermediate, 4-bromo-3-ethylbenzoic acid, followed by amidation to yield the final product.
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3-Ethylbenzoic Acid

4-Bromo-3-ethylbenzoic Acid

Bromination
(e.g., Br2, FeBr3)

4-Bromo-3-ethylbenzoyl Chloride

Acyl Chloride Formation
(e.g., SOCl2 or (COCl)2)

4-Bromo-3-ethylbenzamide

Amidation
(e.g., NH3 or NH4OH)

Step 1: Acyl Chloride Formation Step 2: Amidation

4-Bromo-3-ethylbenzoic Acid

4-Bromo-3-ethylbenzoyl Chloride

Thionyl Chloride (SOCl₂) Heat (Reflux) 4-Bromo-3-ethylbenzoyl Chloride

4-Bromo-3-ethylbenzamide

Ammonia (NH₃)
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Potential Biological Activities Potential Mechanisms of Action

Substituted Benzamides

Anticancer

Antiarrhythmic

Antibacterial

Anti-inflammatory

HDAC Inhibition

Potassium Channel
Blocking

Enzyme Inhibition

Receptor Binding

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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